Cas no 13575-16-1 (ethyl 5-phenyl-1,3-oxazole-2-carboxylate)

• Product Name: ethyl 5-phenyl-1,3-oxazole-2-carboxylate
• CAS No: 13575-16-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD11975682
• CID: 1011295
• PubChem ID: 13388477
• Update Time: 2025-05-26

ethyl 5-phenyl-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-phenyloxazole-2-carboxylate
• ethyl 5-phenyl-1,3-oxazole-2-carboxylate
• ethyl 5-phenyl-2-oxazolecarboxylate
• 2-oxazolecarboxylic acid, 5-phenyl-, ethyl ester
• LogP
• methyl 5-phenyloxazole-2-carboxylate
• LRQAQFQUJNFEDT-UHFFFAOYSA-N
• STL301768
• ST24047114
• 5-phenyl-oxazole-2-carboxylic acid ethyl ester

• MDL： MFCD11975682
• Inchi： 1S/C12H11NO3/c1-2-15-12(14)11-13-8-10(16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： LRQAQFQUJNFEDT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.07393
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.33

ethyl 5-phenyl-1,3-oxazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on ethyl 5-phenyl-1,3-oxazole-2-carboxylate

Ethyl 5-Phenyl-1,3-Oxazole-2-Carboxylate (CAS No. 13575-16-1): A Versatile Heterocyclic Compound in Modern Chemistry

Ethyl 5-phenyl-1,3-oxazole-2-carboxylate (CAS No. 13575-16-1) is a highly functionalized heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. This oxazole derivative is characterized by its unique molecular structure, combining an ester group and a phenyl ring attached to the 1,3-oxazole core. Its versatility stems from its ability to serve as a key intermediate in the synthesis of more complex molecules, making it a valuable asset in organic chemistry.

The growing interest in heterocyclic compounds like ethyl 5-phenyl-1,3-oxazole-2-carboxylate is driven by their widespread applications in drug discovery and development. Researchers are particularly intrigued by its potential as a bioactive scaffold, which can be modified to target specific biological pathways. Recent studies have explored its role in the design of antimicrobial agents and anti-inflammatory compounds, aligning with the current focus on combating antibiotic resistance and chronic diseases.

In the realm of agrochemicals, this compound has shown promise as a building block for crop protection agents. With the global push toward sustainable agriculture, scientists are investigating its derivatives for their potential to enhance pesticide efficacy while minimizing environmental impact. This aligns with the increasing demand for eco-friendly agrochemicals, a topic frequently searched by professionals in the field.

From a materials science perspective, ethyl 5-phenyl-1,3-oxazole-2-carboxylate has been explored for its optical and electronic properties. Its incorporation into organic semiconductors and luminescent materials has opened new avenues for developing advanced technologies, such as OLEDs and sensors. These applications are particularly relevant in the context of the booming smart materials industry, which is a hot topic among researchers and investors alike.

The synthesis of ethyl 5-phenyl-1,3-oxazole-2-carboxylate typically involves cyclization reactions of appropriately substituted precursors, often under mild conditions. This makes it an attractive candidate for green chemistry initiatives, which prioritize energy-efficient and waste-minimizing processes. As sustainability becomes a central theme in chemical manufacturing, this compound's synthetic accessibility adds to its appeal.

In conclusion, ethyl 5-phenyl-1,3-oxazole-2-carboxylate (CAS No. 13575-16-1) stands out as a multifunctional compound with broad applicability across multiple industries. Its role in drug development, agrochemical innovation, and advanced materials underscores its importance in contemporary scientific research. As the demand for specialty chemicals continues to rise, this compound is poised to remain a focal point of interdisciplinary studies.